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conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ansofaxine hydrochloride

CAS No.: 916918-84-8

Cat. No.: S007029

Storage Conditions & Solubility Data

Based on the available safety data sheets and product information, here are the key handling and storage

guidelines for Ansofaxine hydrochloride.

Table 1: Storage and Handling Guidelines

Aspect Specification

Physical Form Solid (powder) [1]

Safe Storage -20°C in a tightly sealed container, in a cool, well-ventilated area [1]
(Powder)

Safe Storage -80°C [1]

(Solution)

Incompatible Strong acids, strong alkalis, strong oxidizing agents, and strong reducing
Materials agents [1]

Engineering Use with adequate exhaust ventilation; provide accessible safety shower and
Controls eyewash station [1]
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Table 2: Solubility Data for Ansofaxine Hydrochloride This data can help in preparing stock solutions for

experiments.
Solvent Solubility
DMSO 84 mg/mL (200.97 mM) [2]
Ethanol 42 mg/mL (100.48 mM) [2]
Water 3 mg/mL (7.17 mM) [2]

Experimental Workflow for Stability Assessment

For a thorough investigation of the compound's stability, you can establish an in-house testing protocol. The

diagram below outlines a general workflow for this process.
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Start: Prepare Ansofaxine
Hydrochloride Solutions
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Methodologies for Key Analytical Tests:

e High-Performance Liquid Chromatography (HPLC) / Liquid Chromatography-Mass
Spectrometry (LC-MS): These are the primary techniques for assessing chemical stability [3].

o Purpose: To separate, identify, and quantify Ansofaxine hydrochloride and its potential
degradation products. A decrease in the parent compound peak area and the appearance of
new peaks indicate degradation.

o Procedure: Prepare samples from your stability study time points. Inject them into the HPLC or
LC-MS system. Use a suitable C18 column and a mobile phase gradient (e.g., water and
acetonitrile, both often containing 0.1% formic acid to improve ionization). Compare the
chromatograms with a freshly prepared reference standard.

¢ Enzyme-Linked Inmunosorbent Assay (ELISA): This method can be used to monitor functional
stability in biological contexts.

o Purpose: To detect and quantify specific neurotransmitters like dopamine (DA) and serotonin
(5-HT) in experimental samples, which is relevant for verifying the drug's biological activity [3].

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s007029?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC12343262/
https://www.smolecule.com/products/s007029?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12343262/
https://www.smolecule.com/products/s007029?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

o Procedure: As per the commercial kit instructions referenced in the literature [3], you would
typically add samples and standards to a pre-coated plate, followed by specific antibodies, a
detection reagent, and a substrate solution. The reaction is stopped, and the optical density is
measured to determine analyte concentration.

Frequently Asked Questions

Q1: What are the critical parameters to monitor for Ansofaxine hydrochloride stability in solution?
You should monitor chemical purity (via HPLC), pH of the solution, and visual appearance (color
changes or precipitation). The stability can be highly dependent on the solvent, concentration, and storage

temperature.

Q2: The search results lack specific degradation products. How can I identify them? The most reliable
technique is LC-MS. By analyzing stressed stability samples (e.g., exposed to heat, light, or extreme pH)
with LC-MS, you can detect new peaks that correspond to degradation products and use mass spectrometry

to hypothesize their structures.

Q3: Can I store Ansofaxine hydrochloride solutions at room temperature for short-term use? The
available data strongly recommends storage at -80°C for solutions [1]. For short-term use, stability at room
temperature should be empirically determined through your own experiments, as no specific data is available

in the search results. Always prepare a fresh stock solution for critical experiments to ensure reliability.

Important Notes & Data Gaps

Please be aware of the following limitations in the available information:

¢ Lack of Specifics: The search results do not provide detailed stability data such as a definitive shelf-
life, specific degradation products, or the exact effects of pH and light.

¢ No Explicit Protocols: While analytical methods are mentioned, explicit, step-by-step experimental
protocols for stability testing of Ansofaxine hydrochloride were not found.

e Recommendation: For definitive stability information, you should consult the official
manufacturer's certificate of analysis (CoA) and data sheet for the specific batch you have
purchased.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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